![molecular formula C6H17N3O B3054096 N,N-Bis(2-aminoethyl)ethanolamine CAS No. 58145-14-5](/img/structure/B3054096.png)
N,N-Bis(2-aminoethyl)ethanolamine
Overview
Description
N,N-Bis(2-aminoethyl)ethanolamine is a chemical compound with the formula C₆H₁₇N₃O . It is also known as Aminoethylethanolamine or AEEA . This compound is used as an organic base in the industrial manufacture of fuel and oil additives, chelating agents, and surfactants .
Molecular Structure Analysis
The molecular structure of this compound consists of six carbon atoms, seventeen hydrogen atoms, three nitrogen atoms, and one oxygen atom . The canonical SMILES representation of the molecule is C(CN(CCN)CCO)N .Chemical Reactions Analysis
This compound is used as a building block in various chemical reactions. It is used in the synthesis of chelating agents and latex paints . It is also used in the formulation of polycarboxylic acids and their salts .Physical and Chemical Properties Analysis
This compound is a colorless to light yellow transparent viscous liquid . It is hygroscopic, strongly alkaline, and has a slight ammonia smell . It is miscible with water and alcohol, and slightly soluble in ether . The compound has a molar mass of 104.153 g/mol , a density of 1.03 g/cm³ , a melting point of -28°C , and a boiling point of 243°C .Scientific Research Applications
Environmental Monitoring and Treatment
- Detection in Wastewaters : N,N-Bis(2-aminoethyl)ethanolamine and similar ethanolamines are detectable in industrial wastewaters from aerobic activated sludge bioreactors. Liquid chromatography-electrospray ionization-tandem mass spectrometry can quantify these compounds in high salinity wastewaters, aiding in environmental monitoring and wastewater treatment (Campo et al., 2010).
Materials Science and Chemical Synthesis
- Polymer Recycling : Ethanolamine, a related compound, is used in the chemical recycling of poly(ethylene terephthalate) (PET) waste, forming products like bis(2-hydroxyethylene) terephthalamide (BHETA), which can be utilized in various materials such as adhesives and coatings (Tawfik & Eskander, 2010).
- Synthesis of Novel Compounds : this compound and related compounds are used in the synthesis of diverse chemicals, including gemini surfactants and specific pharmaceuticals with potential applications in boron neutron capture therapy for cancer (Joshi & Sawant, 2007); (Matveev et al., 2019).
Biochemistry and Pharmacology
- Biological Roles and Pathogenesis : Ethanolamine and its derivatives play roles in various biological processes, including as a source of carbon and/or nitrogen for some bacteria. This catabolic ability is linked to bacterial pathogenesis and has been a subject of investigation (Garsin, 2010).
Medicine and Health Sciences
- Cardioprotection : Ethanolamine, a related compound, demonstrates potential as a cardioprotective agent. It may protect the heart against ischemia/reperfusion injury via activation of STAT-3, a critical pro-survival factor (Kelly et al., 2010).
Crystallography and Structural Chemistry
- Complex Formation and Analysis : this compound is involved in the formation of various metal complexes. X-ray crystallography studies reveal detailed structural information about these complexes, contributing to our understanding of coordination chemistry and potential applications in materials science (Xie et al., 2005).
Safety and Hazards
Future Directions
N,N-Bis(2-aminoethyl)ethanolamine is mainly used as a building block for fabric softeners/surfactants, in the synthesis for chelating agents and latex paints . Additional applications are in fuel/lube oil additives and urethane systems . As such, future research and development may focus on expanding its applications in these areas.
Properties
IUPAC Name |
2-[bis(2-aminoethyl)amino]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H17N3O/c7-1-3-9(4-2-8)5-6-10/h10H,1-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUXYGKZSOBYDPP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN(CCN)CCO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3042182 | |
Record name | N,N-Bis(2-aminoethyl)ethanolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3042182 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58145-14-5 | |
Record name | 2-[Bis(2-aminoethyl)amino]ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58145-14-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,N-Bis(2-aminoethyl)ethanolamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058145145 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanol, 2-[bis(2-aminoethyl)amino]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | N,N-Bis(2-aminoethyl)ethanolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3042182 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[bis(2-aminoethyl)amino]ethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.565 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N,N-BIS(2-AMINOETHYL)ETHANOLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MAF6KM7E5D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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